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Compound of Interest

Compound Name: 4-Bromo-2-iodoaniline

Cat. No.: B187669

An In-depth Technical Guide to 4-Bromo-2-iodoaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-2-iodoaniline (CAS
Number: 66416-72-6), a key building block in synthetic and medicinal chemistry. This document
outlines its chemical properties, synthesis protocols, and significant applications in the
pharmaceutical and agrochemical industries.

Core Chemical and Physical Properties

4-Bromo-2-iodoaniline is a halogenated aromatic amine recognized for its utility as a versatile
intermediate in complex organic synthesis.[1] Its distinct substitution pattern, with a bromine
atom at the para-position and an iodine atom at the ortho-position relative to the amino group,
provides differential reactivity that is advantageous for selective chemical transformations.[1]

A summary of its key quantitative data is presented below:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b187669?utm_src=pdf-interest
https://www.benchchem.com/product/b187669?utm_src=pdf-body
https://www.benchchem.com/product/b187669?utm_src=pdf-body
https://www.benchchem.com/product/b187669?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/expert-insights-synthesis-and-application-of-4-bromo-2-iodoaniline-yw
https://www.nbinno.com/article/pharmaceutical-intermediates/expert-insights-synthesis-and-application-of-4-bromo-2-iodoaniline-yw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
CAS Number 66416-72-6 [1]

Molecular Formula CeHsBrIN [1]

Molecular Weight 297.92 g/mol [1]
Appearance Gray to purple powder [1112]

Melting Point 69-72 °C [1][3]

Purity >97% [3]

Synthesis of 4-Bromo-2-iodoaniline: Experimental
Protocols

The synthesis of 4-Bromo-2-iodoaniline is most commonly achieved through the electrophilic
iodination of 4-bromoaniline. Several methods have been reported, with variations in the
iodinating agent and reaction conditions.

General Experimental Protocol: lodination of 4-
Bromoaniline

This protocol outlines a common method for the synthesis of 4-Bromo-2-iodoaniline.
Materials:

4-Bromoaniline

Sodium lodide (Nal)

Sodium Perborate Tetrahydrate (NaBOs3-4H20)

Glacial Acetic Acid

Ethyl Acetate

Water
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e 5% Aqueous Sodium Thiosulfate
e Anhydrous Magnesium Sulfate
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, suspend 4-bromoaniline (1
equivalent) in glacial acetic acid.[4]

 To this suspension, add sodium iodide (1.1 equivalents) and sodium perborate tetrahydrate
(1.1 equivalents).[4]

« Stir the reaction mixture at room temperature. Monitor the progress of the reaction by thin-
layer chromatography (TLC).[4][5]

e Upon completion, pour the reaction mixture into water.[4]
o Extract the product with ethyl acetate.[4][5]

e Wash the organic layer with a 5% aqueous solution of sodium thiosulfate to remove any
unreacted iodine.[5]

e Dry the organic layer over anhydrous magnesium sulfate.[5]
e Remove the solvent under reduced pressure to yield the crude product.[5]

e The crude product can be further purified by column chromatography using a mixture of ethyl
acetate and hexane as the eluent.[5]

Logical Workflow for the Synthesis of 4-Bromo-2-iodoaniline:
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Synthesis Workflow of 4-Bromo-2-iodoaniline

Suspend 4-bromoaniline
in glacial acetic acid

Add Sodium lodide and
Sodium Perborate Tetrahydrate

Quench with Water

Extract with Ethyl Acetate

Wash with ag. Sodium Thiosulfate

Dry over Anhydrous MgSO4

Solvent Evaporation

4-Bromo-2-iodoaniline
(Final Product)

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of 4-Bromo-2-iodoaniline.
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Applications in Drug Discovery and Development

4-Bromo-2-iodoaniline is a crucial intermediate in the pharmaceutical industry, serving as a
foundational building block for a variety of active pharmaceutical ingredients (APIs).[1][2] Its
unique structure allows for the construction of complex molecular frameworks essential for
therapeutic efficacy.[1]

Key applications include:

e Preparation of Quinolone Derivatives: It is used in the palladium-catalyzed synthesis of 2-
quinolone derivatives.[3][6]

» Synthesis of Substituted Indoles: It serves as a starting material for the solid-phase synthesis
of 2,3,5-trisubstituted indoles.[3][6]

e Development of Kinase Inhibitors: While direct evidence for 4-Bromo-2-iodoaniline is
limited, related multi-halogenated anilines are explored as scaffolds for kinase inhibitors due
to the potential for differential functionalization at the halogenated sites.

Hypothetical Signaling Pathway Interaction:

The following diagram illustrates a hypothetical mechanism where a derivative of 4-Bromo-2-
iodoaniline acts as a kinase inhibitor. The aniline scaffold allows for modifications that can
target the ATP-binding pocket of a kinase, thereby inhibiting its activity and downstream
signaling.
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Hypothetical Kinase Inhibition Pathway

Inhibited Signaling
Normal Signaling

Growth Factor 4-Bromo-2-iodoaniline

l nhibits

Receptor Tyrosine Kinase Kinase Domain (Inactive)
Kinase Domain (Active) Blocked Signaling

'
:

Derivative of

-

Click to download full resolution via product page

Caption: A diagram showing the hypothetical inhibition of a receptor tyrosine kinase signaling
pathway.

Conclusion

4-Bromo-2-iodoaniline is a chemical intermediate of significant value to the research and
development sectors, particularly in pharmaceuticals and agrochemicals. Its well-defined
properties and versatile reactivity make it an essential tool for synthetic chemists aiming to
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construct complex and novel molecular architectures. The protocols and data presented in this
guide are intended to support its effective application in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b187669?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/pharmaceutical-intermediates/expert-insights-synthesis-and-application-of-4-bromo-2-iodoaniline-yw
https://www.nbinno.com/article/pharmaceutical-intermediates/4-bromo-2-iodoaniline-cas-66416-72-6-versatile-pharmaceutical-intermediate-yw
https://www.sigmaaldrich.com/US/en/product/aldrich/523267
https://www.benchchem.com/pdf/In_Depth_Technical_Guide_Synthesis_and_Characterization_of_4_Bromo_2_6_diiodoaniline.pdf
https://www.chemicalbook.com/synthesis/4-bromo-2-iodoaniline.htm
https://www.sigmaaldrich.com/TW/zh/product/aldrich/523267
https://www.benchchem.com/product/b187669#4-bromo-2-iodoaniline-cas-number-and-molecular-weight
https://www.benchchem.com/product/b187669#4-bromo-2-iodoaniline-cas-number-and-molecular-weight
https://www.benchchem.com/product/b187669#4-bromo-2-iodoaniline-cas-number-and-molecular-weight
https://www.benchchem.com/product/b187669#4-bromo-2-iodoaniline-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b187669?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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